Cas no 1159822-98-6 (2-(4-fluoro-1H-indol-3-yl)ethanamine;hydrochloride)

• Product Name: 2-(4-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
• CAS No: 1159822-98-6
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• MDL: MFCD11501329
• CID: 2357977
• PubChem ID: 53487480
• Update Time: 2025-08-03

2-(4-fluoro-1H-indol-3-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-1H-indol-3-yl)-ethylamine hydrochloride
• 4-Fluorotryptamine HCl
• 2-(4-fluoro-1H-indol-3-yl)ethanamine,hydrochloride
• 2-(4-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
• EN300-7440704
• 2-(4-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride
• JWB82298
• SCHEMBL21546052
• 2-(4-fluoro-1h-indol-3-yl)ethylamine hydrochloride
• 1H-Indole-3-ethanamine, 4-fluoro-, hydrochloride (1:1)
• DTXSID70705318
• Z3301406433
• 1159822-98-6
• 2-(4-Fluoro-1H-indol-3-yl)ethanamine hydrochloride
• MFCD11501329
• 842-024-1
• 2-(4-Fluoro-1H-indol-3-yl)ethan-1-amine--hydrogen chloride (1/1)

• MDL： MFCD11501329
• Inchi： 1S/C10H11FN2.ClH/c11-8-2-1-3-9-10(8)7(4-5-12)6-13-9;/h1-3,6,13H,4-5,12H2;1H
• InChI Key： PLUPFHCRDIKLCL-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1C(=CN2)CCN

Computed Properties

• Exact Mass: 214.0673042Da
• Monoisotopic Mass: 214.0673042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(4-fluoro-1H-indol-3-yl)ethanamine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(4-fluoro-1H-indol-3-yl)ethanamine;hydrochloride

Compound CAS No. 1159822-98-6: 2-(4-fluoro-1H-indol-3-yl)ethanamine; Hydrochloride

The compound with CAS No. 1159822-98-6, known as 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole ring with a fluoro substituent and an ethanamine group, making it a versatile building block for drug discovery and development.

The indole moiety in 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride is a key structural feature that contributes to its biological activity. Indole derivatives are well-documented for their ability to interact with various biological targets, including receptors, enzymes, and ion channels. The presence of the fluoro group at the 4-position of the indole ring further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug efficacy.

Recent studies have highlighted the potential of 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride as a lead compound in the development of novel therapeutics targeting neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, which are mediated through its interaction with specific signaling pathways involved in neuronal survival and function.

In addition to its therapeutic potential, 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride has also been explored for its role in chemical synthesis and materials science. Its unique electronic properties make it a valuable precursor for the synthesis of advanced materials, such as organic semiconductors and nanomaterials. Recent advancements in green chemistry have further expanded its applications by enabling more sustainable methods for its production.

The hydrochloride salt form of 2-(4-fluoro-1H-indol-3-yl)ethanamine is particularly advantageous due to its enhanced stability and solubility compared to the free base form. This makes it easier to handle during pharmaceutical formulation processes and ensures consistent delivery of the active ingredient in drug products.

From a structural perspective, 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride consists of a substituted indole ring connected via an ethylene group to an amine functional group. The indole ring is aromatic and contains a nitrogen atom at position 1, while the fluoro substituent at position 4 introduces electron-withdrawing effects that modulate the electronic properties of the molecule. The ethanamine group serves as a flexible linker that can be further modified to enhance binding affinity or selectivity for specific biological targets.

Recent research has focused on optimizing the synthesis of 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride to improve yield and reduce costs. Novel synthetic routes have been developed that utilize catalytic asymmetric synthesis techniques, enabling the production of enantiomerically pure compounds with high efficiency. These advancements have significantly contributed to the scalability of this compound for large-scale manufacturing.

The biological activity of 2-(4-fluoro-1H-indol-3-yl)ethanamine; hydrochloride has been extensively studied using various in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory therapies. Furthermore, its ability to modulate neurotransmitter systems has led to investigations into its potential use in treating mood disorders such as depression and anxiety.

In terms of safety profile, 2-(4-fluoro-1H-indol -3 - yl ) e than amine ; hydro chlor ide has been shown to exhibit low toxicity in preclinical studies, with no significant adverse effects observed at therapeutic doses. This favorable safety profile underscores its potential for clinical translation and highlights its suitability as a drug candidate.

Overall, CAS No. 1159822 -98 -6, or 2 -(4 -flu oro - 1 H -ind ol -3 - yl ) e than amine ; hydro chlor ide, represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthesis and biological characterization, positions it as a key player in the development of innovative therapies and materials.